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"114870-03-0
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InChI=1S/C31H53N3O49S8.10Na/c1-69-27-9(33-85(48,49)50)13(37)17(6(74-27)3-71-88(57,58)59)76-31-22(83-91(66,67)68)16(40)21(24(81-31)26(43)44)79-29-10(34-86(51,52)53)19(82-90(63,64)65)18(7(75-29)4-72-89(60,61)62)77-30-15(39)14(38)20(23(80-30)25(41)42)78-28-8(32-84(45,46)47)12(36)11(35)5(73-28)2-70-87(54,55)56;;;;;;;;;;/h5-24,27-40H,2-4H2,1H3,(H,41,42)(H,43,44)(H,45,46,47)(H,48,49,50)(H,51,52,53)(H,54,55,56)(H,57,58,59)(H,60,61,62)(H,63,64,65)(H,66,67,68);;;;;;;;;;/q;10*+1/p-10/t5-,6-,7-,8-,9-,10-,11-,12-,13-,14-,15-,16+,17-,18-,19-,20+,21+,22-,23+,24-,27+,28-,29-,30-,31-;;;;;;;;;;/m1........../s1
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Fondaparinux is a pentasaccharide inhibitor of Factor Xa, the enzyme that activates prothrombin in the coagulation cascade (IC50s = 40, 45, and 36 nM for human, rabbit, and rat enzymes, respectively, in vitro). It binds to antithrombin III (Kds = 48, 132, 78, and 50 nM for human, rabbit, baboon, and rat, respectively) and inhibits thrombin generation through the extrinsic and intrinsic routes (IC50s = 0.3 and 2.8 µM, respectively). Fondaparinux dose-dependently inhibits thrombus formation in a rabbit model of venous thrombosis with complete inhibition of clot formation at a dose of 200 µg/kg. Formulations containing fondaparinux have been used for prophylaxis of deep vein thrombosis following hip or knee replacement surgery.
Fondaparinux Sodium is the sodium salt form of fondaparinux, a synthetic glucopyranoside with antithrombotic activity. Fondaparinux sodium selective...
